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Compound of Interest

Compound Name: 2-Indanone

Cat. No.: B058226 Get Quote

Essential Safety and Handling Guide for 2-
Indanone
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 2-
Indanone, ensuring the well-being of laboratory personnel and adherence to safety protocols.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Indanone is a solid chemical compound that can pose health risks upon exposure. It is

crucial to use appropriate Personal Protective Equipment (PPE) to minimize these risks.

Primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.

[1]

Recommended Personal Protective Equipment
Proper PPE is mandatory when handling 2-Indanone. The following table summarizes the

recommended equipment.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with side

shields or Goggles

Must be compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[2][3]

Hand Protection Chemical-resistant gloves
See Table 2 for glove material

recommendations.

Body Protection Laboratory Coat
Standard laboratory coat to

prevent skin contact.

Respiratory Protection Dust Mask (N95 or P1 type)

Recommended when handling

the powder form to avoid dust

inhalation.[4][5]

Glove Selection and Chemical Compatibility
Due to the absence of specific breakthrough time data for 2-Indanone, general chemical

resistance data for ketones should be considered for glove selection. Nitrile gloves offer limited

protection and are not recommended for prolonged contact with ketones.[3][4] Butyl rubber

gloves generally provide better resistance to ketones.[6][7]

Table 2: Glove Material Chemical Resistance to Ketones (Proxy for 2-Indanone)
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Glove Material
Breakthrough Time
(Estimated)

Rating
Recommendations
for Handling 2-
Indanone

Nitrile < 15 minutes Poor to Fair

Suitable for incidental

contact or splash

protection only.

Change gloves

immediately upon

contact.[2]

Latex Fair Fair

Offers slightly better

protection than nitrile

for some ketones, but

not recommended for

prolonged use.

Neoprene Fair to Good Good

Provides moderate

resistance. Inspect

gloves regularly for

signs of degradation.

Butyl Rubber > 8 hours Excellent

Recommended for

prolonged handling.

Offers the best

protection against

ketones.[7]

Viton™ > 8 hours Excellent

An alternative to Butyl

Rubber, offering

excellent resistance.

Note: The breakthrough times are estimates based on general data for ketones and may vary

depending on the specific glove manufacturer, thickness, and concentration of the chemical.

Always inspect gloves for any signs of degradation before and during use.

Operational Plan for Handling 2-Indanone
A systematic approach is essential for the safe handling of 2-Indanone in a laboratory setting.
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Pre-Handling Checklist
Review Safety Data Sheet (SDS): Always consult the most recent SDS for 2-Indanone
before starting any work.

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume

hood, especially when handling the powder.

Assemble PPE: Put on all required PPE as outlined in Table 1.

Prepare Work Area: Ensure the workspace is clean, and all necessary equipment is readily

available.

Locate Emergency Equipment: Confirm the location and functionality of eyewash stations

and safety showers.

Step-by-Step Handling Procedure
Weighing and Transferring:

Perform all weighing and transferring of solid 2-Indanone within a chemical fume hood to

minimize dust inhalation.

Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

In Solution:

When working with 2-Indanone in solution, handle it as you would any other potentially

hazardous chemical solution.

Avoid direct contact with the solution.

Post-Handling:

Thoroughly wash hands with soap and water after handling is complete, even if gloves

were worn.[1]

Clean all contaminated surfaces and equipment.
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Disposal Plan
Proper disposal of 2-Indanone and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Solid 2-Indanone Waste: Collect any solid waste, including spilled material, in a clearly

labeled, sealed container.

Contaminated Materials: Dispose of any items that have come into contact with 2-Indanone,

such as gloves, weighing paper, and pipette tips, in a designated hazardous waste container.

Solutions: Collect liquid waste containing 2-Indanone in a separate, labeled hazardous

waste container. Do not mix with other incompatible waste streams.

Step-by-Step Disposal Procedure
Containment:

For spills, carefully sweep up the solid material and place it into a suitable, closed

container for disposal.[3][4] Avoid generating dust.

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name "2-
Indanone".

Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Final Disposal:

Arrange for the disposal of all 2-Indanone waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal company.

Consult local, state, and federal regulations for specific disposal requirements.[4]
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Experimental Workflow and Safety Decision Making
The following diagram illustrates the logical workflow for selecting the appropriate PPE and

making safety decisions when handling 2-Indanone.
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PPE Selection Workflow for 2-Indanone

Hazard Assessment

PPE Selection

Glove Selection Detail

Disposal Protocol

Start: Plan to handle 2-Indanone

Consult SDS for 2-Indanone

Identify Risks:
- Skin Contact
- Eye Contact

- Inhalation (powder)

Select Eye Protection:
Safety Glasses with side shields or Goggles

Select Body Protection:
Lab Coat

Select Hand Protection:
Chemical-Resistant Gloves Respiratory Protection Needed?

Assess Contact DurationUse N95 or P1 Dust Mask

Yes (handling powder)

Handling Complete

No
Incidental Contact/
Splash Protection Prolonged Contact

Use Nitrile Gloves
(Change immediately on contact)

Yes

Use Butyl Rubber or Viton™ Gloves

Yes

Segregate Waste:
- Solid 2-Indanone

- Contaminated PPE
- Liquid Waste

Label Waste Containers

Store in Designated Area

Dispose via EHS/Licensed Contractor

End of Procedure

Click to download full resolution via product page

PPE Selection Workflow for 2-Indanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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